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Compound of Interest

Compound Name: 6-Bromoflavone

Cat. No.: B074378

As a Senior Application Scientist, it is understood that the integrity of your research extends to
the entire lifecycle of the materials you employ, including their safe and compliant disposal. 6-
Bromoflavone, a halogenated mononuclear flavone, requires meticulous handling not only
during its application but also at the end of its use. This guide provides a comprehensive, step-
by-step protocol for the proper disposal of 6-Bromoflavone and associated contaminated
materials, grounded in established safety and regulatory standards.

The causality behind these procedures is rooted in the chemical nature of 6-Bromoflavone as
a halogenated organic compound and its classification as a skin, eye, and respiratory irritant.[1]
[2] Improper disposal can lead to environmental persistence and pose risks to personnel.

At-a-Glance: 6-Bromoflavone Safety & Disposal Profile

For immediate reference, the key characteristics and disposal parameters for 6-Bromoflavone
are summarized below.
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Parameter Data Source(s)
CAS Number 1218-80-0 [1103114]
Molecular Formula C1s5HoBro: [3]
Physical State Solid [5]

Melting Point 193-196 °C [31[6]

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements o [1][2][5]
irritation), H335 (May cause

respiratory irritation)

Incineration via a licensed
Primary Disposal Route hazardous waste disposal [71[81I9]

company

Halogenated Organic
Regulatory Context Compound. Subject to EPA [7][10][11][12]
and OSHA regulations.

Part 1: Pre-Disposal Safety & Hazard Assessment

Before initiating any disposal procedure, a thorough understanding of the material's hazards
and the required protective measures is paramount. This protocol is a self-validating system,
beginning with personal safety to mitigate the risks identified in the material's safety data sheet
(SDS).

Required Personal Protective Equipment (PPE)

Due to its irritant properties, direct contact with 6-Bromoflavone must be avoided.[1][2] The
following PPE is mandatory when handling the compound for disposal:

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[13] If
there is a risk of generating dust, a face shield should be worn in addition to goggles.[14]
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e Hand Protection: Wear disposable nitrile gloves.[14] Gloves must be inspected before use
and disposed of as contaminated waste after handling is complete.[5]

» Body Protection: A standard laboratory coat is required to prevent skin contact.[14] Ensure
long pants and closed-toe shoes are worn.

o Respiratory Protection: All handling of 6-Bromoflavone powder should be performed in a
certified chemical fume hood to prevent inhalation of dust.[5][10] If a fume hood is not
available, a NIOSH-approved respirator appropriate for particulates must be used in
accordance with 29 CFR 1910.134.[15]

Regulatory Imperative: Why Special Disposal is
Necessary

6-Bromoflavone is a halogenated organic compound. The U.S. Environmental Protection
Agency (EPA) regulates the treatment and disposal of these substances due to their potential
for environmental persistence and toxicity.[8][11] Land disposal of halogenated organic wastes
IS restricted, making controlled thermal treatment, such as incineration, the preferred method.
[8] Adherence to these procedures ensures compliance with the Resource Conservation and
Recovery Act (RCRA) and OSHA's Laboratory Standard (29 CFR 1910.1450).[10][15]

Part 2: Step-by-Step Disposal Protocols

Follow these systematic procedures for the safe collection and disposal of 6-Bromoflavone
waste. The core principle is waste segregation to prevent dangerous reactions and ensure
proper handling by waste management professionals.[7][9]

Workflow for 6-Bromoflavone Waste Management

The following diagram illustrates the decision-making process for managing waste streams
containing 6-Bromoflavone.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717806000000007504084876823870095/B6857_MSDS.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/product/b074378?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717806000000007504084876823870095/B6857_MSDS.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://www.benchchem.com/product/b074378?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://www.benchchem.com/product/b074378?utm_src=pdf-body
https://usbioclean.com/osha-compliance-for-laboratories/
https://emsllcusa.com/are-you-in-compliance-with-proper-lab-waste-disposal-regulations/
https://www.benchchem.com/product/b074378?utm_src=pdf-body
https://www.benchchem.com/product/b074378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Waste Generated
(6-Bromoflavone)

Identify Waste Type

Solid Chemical |Contaminated Material Spill Debris

Unused/Expired Solid Contaminated Labware Spill Cleanup Debris
6-Bromoflavone (Gloves, Wipes, Weigh Boats) (Absorbent, PPE)

Place in a dedicated,

properly labeled Hazardous
Waste container.

Seal container when not in use.
Store in a designated Satellite
Accumulation Area.

;

Request pickup by your
institution's Environmental
Health & Safety (EHS) office.

Final Disposal via

Licensed Hazardous Waste
Contractor (Incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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